molecular formula C19H17O6PS B1209822 Diphenylphosphoric toluene-4-sulfonic anhydride CAS No. 95667-04-2

Diphenylphosphoric toluene-4-sulfonic anhydride

Cat. No. B1209822
CAS RN: 95667-04-2
M. Wt: 404.4 g/mol
InChI Key: LCYHSTVGKVUEKJ-UHFFFAOYSA-N
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Description

Diphenylphosphoric toluene-4-sulfonic anhydride, also known as Diphenylphosphoric toluene-4-sulfonic anhydride, is a useful research compound. Its molecular formula is C19H17O6PS and its molecular weight is 404.4 g/mol. The purity is usually 95%.
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properties

CAS RN

95667-04-2

Product Name

Diphenylphosphoric toluene-4-sulfonic anhydride

Molecular Formula

C19H17O6PS

Molecular Weight

404.4 g/mol

IUPAC Name

diphenoxyphosphoryl 4-methylbenzenesulfonate

InChI

InChI=1S/C19H17O6PS/c1-16-12-14-19(15-13-16)27(21,22)25-26(20,23-17-8-4-2-5-9-17)24-18-10-6-3-7-11-18/h2-15H,1H3

InChI Key

LCYHSTVGKVUEKJ-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)S(=O)(=O)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3

Other CAS RN

95667-04-2

synonyms

diphenylphosphoric toluene-4-sulfonic anhydride
DPPTSA

Origin of Product

United States

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